Cas no 1354002-33-7 ((S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354002-33-7
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 2155589
• Update Time: 2025-06-08

(S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[(2-amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-(2-amino-N-methylacetamido)piperidine-1-carboxylate
• AM95800
• (S)-3-[(2-Aminoacetyl)methylamino]piperidine-1-carboxylic acid tert-butyl ester
• (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H25N3O3/c1-13(2,3)19-12(18)16-7-5-6-10(9-16)15(4)11(17)8-14/h10H,5-9,14H2,1-4H3/t10-/m0/s1
• InChI Key： UEAYOIYYAQLFEQ-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)N(C(CN)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Topological Polar Surface Area: 75.9

Additional information on (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354002-33-7)

(S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1354002-33-7, belongs to the class of piperidine derivatives, which are widely recognized for their structural versatility and biological activity. The unique stereochemistry of this molecule, specifically the (S) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The structure of (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester features a piperidine ring substituted with a tert-butyl ester group at the 1-position and a chiral center at the 3-position. This configuration imparts specific steric and electronic properties that make it an attractive candidate for drug design. The presence of the (2-amino-acetyl)-methyl-amino side chain further enhances its potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the role of piperidine scaffolds in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The chiral nature of (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester makes it particularly valuable for investigating stereoselective pharmacology, which is essential for understanding drug metabolism and toxicity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and agonists targeting specific enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases that are implicated in cancer and inflammation. The tert-butyl ester group provides a handle for further functionalization, allowing chemists to explore diverse chemical space.

The synthesis of (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high enantioselectivity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired (S) configuration. Advances in asymmetric synthesis have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

Recent research has also explored the pharmacokinetic properties of piperidine derivatives. The metabolic stability and bioavailability of drugs based on this scaffold are critical factors that influence their clinical efficacy. Studies using computational modeling and experimental techniques have provided insights into how structural modifications can optimize these properties. For example, modifications to the side chain can enhance solubility while maintaining biological activity.

The therapeutic potential of (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester extends beyond its role as a building block. Preliminary studies suggest that it may have applications in treating neurological disorders by interacting with neurotransmitter receptors. Its ability to modulate receptor activity could lead to new treatments for conditions such as depression, anxiety, and Parkinson's disease. Additionally, its structural similarity to known bioactive molecules makes it a valuable tool for drug discovery libraries.

In conclusion, (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354002-33-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure, stereochemistry, and synthetic accessibility make it a versatile intermediate for developing new drugs. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.